Cas no 2183444-72-4 ((2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane)

• Product Name: (2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane
• CAS No: 2183444-72-4
• MF: C₁₀H₁₂F₄Si
• MW: 236.281397819519
• CID: 6780881
• Update Time: 2026-03-12

(2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane

• Inchi： 1S/C10H12F4Si/c1-15(2,3)8-6-4-5-7(9(8)11)10(12,13)14/h4-6H,1-3H3
• InChI Key： TUQHQGHISLNHES-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C([Si](C)(C)C)C=1F)(F)(F)F

Additional information on (2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane

Recent Advances in the Application of (2-Fluoro-3-(trifluoromethyl)phenyl)trimethylsilane (CAS: 2183444-72-4) in Chemical Biology and Pharmaceutical Research

The compound (2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane (CAS: 2183444-72-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research briefing aims to provide an overview of the latest developments involving this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The compound's trifluoromethyl and silyl groups contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have highlighted the role of (2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane in the development of novel fluorinated pharmaceuticals. Fluorination is a critical strategy in drug design, as it can enhance metabolic stability, bioavailability, and binding affinity to target proteins. Researchers have successfully employed this compound as a key intermediate in the synthesis of fluorinated analogs of known drugs, demonstrating improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of a new class of kinase inhibitors with enhanced selectivity and reduced off-target effects.

In addition to its pharmaceutical applications, (2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane has been investigated for its potential in chemical biology. Its ability to act as a protecting group or a directing moiety in organic synthesis has been explored in several recent publications. A study in Angewandte Chemie demonstrated its utility in the site-selective functionalization of complex molecules, enabling the precise modification of biologically active compounds. This approach has opened new avenues for the development of targeted therapies and diagnostic tools.

Mechanistic studies have also shed light on the compound's reactivity and interactions at the molecular level. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to characterize its behavior in various chemical environments. These insights are crucial for optimizing its use in synthetic pathways and understanding its potential side reactions. Furthermore, computational modeling has provided valuable predictions about its stability and reactivity under different conditions, aiding in the design of more efficient synthetic routes.

The safety and environmental impact of (2-fluoro-3-(trifluoromethyl)phenyl)trimethylsilane have also been subjects of recent research. Regulatory agencies are increasingly focusing on the sustainability of chemical processes, and studies have evaluated the compound's biodegradability and toxicity. Preliminary findings suggest that while it exhibits moderate stability under environmental conditions, proper handling and disposal protocols are essential to minimize potential risks. These considerations are particularly important for its large-scale application in pharmaceutical manufacturing.

Looking ahead, the compound's versatility positions it as a promising candidate for further exploration in drug discovery and development. Ongoing research is investigating its potential in the synthesis of next-generation therapeutics, including antiviral and anticancer agents. Collaborative efforts between academia and industry are expected to accelerate its adoption in clinical applications, addressing unmet medical needs. As the field progresses, continuous updates on its applications and safety profile will be essential for researchers and practitioners alike.